Cas no 112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one)

5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one structure
112381-98-3 structure
Product Name:5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
CAS No:112381-98-3
Molecular Formula:C8H10N2O
Molecular Weight:150.1778
CID:129754
PubChem ID:13809861

5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Properties

Names and Identifiers

    • 5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
    • 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-
    • 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-(9CI)
    • 2,3-dimethyl-6-nitro-phenol
    • 4-Nitro-3-hydroxy-o-xylol
    • 5,6-Dimethyl-2-nitro-phenol
    • 5,6-dimethyl-2-oxo-2,3-dihydro-1H-pyrrolo<1,2-a>imidazole
    • Nitroxylol
    • Phenol,2,3-dimethyl-6-nitro
    • 112381-98-3
    • 5,6-dimethyl-1,3-dihydropyrrolo[1,2-a]imidazol-2-one
    • InChIKey: WGICETGFKQPMMC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H10N2O/c1-5-3-7-9-8(11)4-10(7)6(5)2/h3H,4H2,1-2H3,(H,9,11)
    • SMILES: CC1N2CC(=O)NC2=CC=1C

Computed Properties

  • Exact Mass: 150.07900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 150.079312947g/mol
  • Heavy Atom Count: 11
  • Complexity: 193
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 34Ų

Experimental Properties

  • LogP: 1.19500
  • PSA: 34.03000

5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Related Literature

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